Cas no 110230-98-3 (Talaporfin)

• Product Name: Talaporfin
• CAS No: 110230-98-3
• MF: C₃₈H₄₁N₅O₉
• MW: 711.760249853134
• CID: 157270
• PubChem ID: 5486799
• Update Time: 2025-08-03

Talaporfin Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N-[2-[(7S,8S)-3-carboxy-7-(2-carboxyethyl)-13-ethenyl-18-ethyl-7,8-dihydro-2,8,12,17-tetramethyl-21H,23H-porphin-5-yl]acetyl]-
• (2S)-2-[[2-[(2S,3S)-7-carboxy-3-(2-carboxyethyl)-17-ethenyl-12-ethyl-2,8,13,18-tetramethyl-2,3,23,24-tetrahydroporphyrin-5-yl]acetyl]amino]butanedioic acid
• Aspartyl chlorin
• Monoaspartyl chlorin
• monoaspartyl chlorin e6
• Mono-L-aspartyl chlorin
• Mono-L-aspartyl chlorin e6
• N-Aspartylchlorin e6
• NPe6
• Talaporfin
• Talaporfin [INN]
• N-[2-[(7S,8S)-3-Carboxy-7-(2-carboxyethyl)-13-ethenyl-18-ethyl-7,8-dihydro-2,8,12,17-tetramethyl-21H,23H-porphin-5-yl]acetyl]-L-aspartic acid
• VSEIDZLLWQQJGK-BRXYURPTSA-N
• DB11812
• DTXSID101318471
• AKOS040754137
• TALAPORFIN [WHO-DD]
• SCHEMBL9899734
• Talaporfin free acid
• NCGC00507698-01
• CHEMBL2111186
• 110230-98-3 (free acid)
• TALAPORFIN [MI]
• SCHEMBL7828
• (2S)-2-((((7S,8S)-3-CARBOXYLATO-7-(2-CARBOXYLATOETHYL)-13-ETHENYL-18-ETHYL-2,8,12,17-TETRAMETHYL-7,8-DIHYDROPORPHYRIN-5-YL)ACETYL)AMINO)BUTANEDIOIC ACID
• CHEBI:135875
• 110230-98-3
• L-ASPARTIC ACID, N-(((7S,8S)-3-CARBOXY-7-(2-CARBOXYETHYL)-13-ETHENYL-18-ETHYL-7,8-DIHYDRO-2,8,12,17-TETRAMETHYL-21H,23H-PORPHIN-5-YL)ACETYL)-
• SCHEMBL7827
• (3-((1R,4R,5Z,9Z,10Z,14Z,16Z,19Z)-18-carboxy-20-(carboxymethyl)-13-ethyl-3,7,12,17-tetramethyl-8-vinyl-1H,2H,3H,4H-porphyrin-2-yl)propanoyl)-L-aspartic acid
• monoaspartyl chlorin e6 or 220201-34-3((sodium salt)

• Inchi： 1S/C38H41N5O9/c1-7-20-16(3)24-12-26-18(5)22(9-10-32(45)46)35(42-26)23(11-31(44)41-30(37(49)50)15-33(47)48)36-34(38(51)52)19(6)27(43-36)14-29-21(8-2)17(4)25(40-29)13-28(20)39-24/h7,12-14,18,22,30,39-40H,1,8-11,15H2,2-6H3,(H,41,44)(H,45,46)(H,47,48)(H,49,50)(H,51,52)/b24-12-,25-13-,26-12-,27-14-,28-13-,29-14-,35-23-,36-23-/t18-,22-,30-/m0/s1
• InChI Key： SIEXFRDYNDREBM-WSUYNKMOSA-N
• SMILES： OC(CC[C@@H]1C2C(CC(N[C@H](C(=O)O)CC(=O)O)=O)=C3C(C(=O)O)=C(C)C(C=C4C(CC)=C(C)C(=CC5=C(C=C)C(C)=C(C=C([C@H]1C)N=2)N5)N4)=N3)=O |t:18,27,34,43|

Computed Properties

• Exact Mass: 709.27497
• Monoisotopic Mass: 711.29042790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 52
• Rotatable Bond Count: 13
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 236Ų

Experimental Properties

• Density: 1.359
• PSA: 229.86

Additional information on Talaporfin

Talaporfin: A Comprehensive Overview

Talaporfin, also known by its CAS number CAS No. 110230-98-3, is a photosensitizer that has garnered significant attention in the field of photodynamic therapy (PDT). This compound is a derivative of porphyrin, a class of molecules known for their strong absorption of light in the visible spectrum, making them ideal for use in light-mediated therapies. The unique structure of Talaporfin allows it to localize effectively in tumor tissues, where it can be activated by specific wavelengths of light to generate reactive oxygen species (ROS), leading to the destruction of cancer cells.

The development of Talaporfin was driven by the need for more efficient and targeted photosensitizers in PDT. Unlike earlier generations of photosensitizers, Talaporfin exhibits enhanced stability and improved pharmacokinetics, which contribute to its efficacy in clinical settings. Recent studies have demonstrated that Talaporfin can be delivered systemically, allowing for broader applications beyond localized tumors.

One of the most promising applications of Talaporfin is in the treatment of various cancers, including lung, breast, and prostate cancers. Clinical trials have shown that PDT using Talaporfin results in significant tumor regression with minimal side effects compared to traditional chemotherapy or radiation therapy. The ability of Talaporfin to selectively target cancer cells is attributed to its preferential uptake by tumor tissue due to the leaky vasculature and enhanced permeability retention (EPR) effect.

In addition to its therapeutic applications, Talaporfin has also been explored for diagnostic purposes. Researchers have developed imaging techniques that utilize the fluorescence properties of Talaporfin to visualize tumor margins during surgery. This approach enhances surgical precision and reduces the risk of residual cancer cells being left behind.

The mechanism of action of Talaporfin involves its activation by light in the visible spectrum, typically around 664 nm, which corresponds to its absorption maximum. Upon activation, Talaporfin undergoes a type I photochemical reaction, generating singlet oxygen and other ROS that damage cellular components such as lipids, proteins, and DNA. This cascade leads to apoptosis or necrosis of the targeted cells.

Recent advancements in nanotechnology have further enhanced the delivery and efficacy of Talaporfin strong>. By encapsulating < strong >Talaporfin< / strong > within nanoparticles or liposomes, researchers have been able to improve its stability, reduce systemic toxicity, and increase its accumulation at tumor sites. These innovations are paving the way for more effective and personalized cancer treatments.

The safety profile of < strong >Talaporfin< / strong > has been extensively studied in preclinical and clinical trials. While photosensitivity is a common side effect associated with PDT agents, studies have shown that this can be managed through appropriate photoprotection measures such as avoiding sunlight exposure after treatment. Other potential side effects include mild skin reactions at the site of light application.

In conclusion, < strong >Talaporfin< / strong > represents a significant advancement in the field of photodynamic therapy with promising applications in oncology and diagnostics. Its unique properties, combined with ongoing research into novel delivery systems and therapeutic strategies, position it as a valuable tool in the fight against cancer.